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Compound of Interest

Ingol 7,8,12-triacetate 3-
Compound Name:
phenylacetate

cat. No.: B12382537

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of Ingol
7,8,12-triacetate 3-phenylacetate (CAS: 944799-46-6). The information is compiled to ensure
the integrity of the compound and the safety of laboratory personnel.

Compound Information

Ingol 7,8,12-triacetate 3-phenylacetate is a diterpenoid isolated from plants of the Euphorbia
genus. It is a white to off-white powder.

Chemical Properties:

Property Value
Molecular Formula C34H42010
Molecular Weight 610.69 g/mol [1]
Appearance Powder

| CAS Number | 944799-46-6[1] |

Storage Guidelines
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Proper storage is critical to maintain the stability and activity of Ingol 7,8,12-triacetate 3-
phenylacetate.

Parameter Recommended Condition Notes

May be stored at room
temperature for short periods
in the continental US, but
Temperature -20°C for long-term storage. ) >
consulting the Certificate of

Analysis is recommended|[2]

[3].

Store under a dry, inert
Atmosphere atmosphere (e.g., argon or

nitrogen).

] Tightly sealed, light-resistant
Container ]
container.

) Store in a well-ventilated, dry
Environment
place.

Handling Protocols

Due to the absence of a specific Safety Data Sheet (SDS) for Ingol 7,8,12-triacetate 3-
phenylacetate, it is prudent to handle this compound with the care required for a substance of
unknown toxicity. General safe laboratory practices should be strictly followed.

3.1. Personal Protective Equipment (PPE)
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PPE Item Specification

Gloves Chemical-resistant gloves (e.qg., nitrile).

Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.

Use in a well-ventilated area. A fume hood is
Respiratory Protection recommended for handling larger quantities or

when creating aerosols.

3.2. General Handling Procedure

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment and reagents ready.

Weighing: If weighing the powder, do so in a chemical fume hood to avoid inhalation of dust

particles.

Dissolving: To prepare a stock solution, add the solvent to the vial containing the compound.
While specific solubility data is not available, related compounds are soluble in organic
solvents such as DMSO and ethanol. Sonication may be used to aid dissolution.

Aliquoting: For long-term use, it is recommended to aliquot the stock solution into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.

Cleanup: After handling, decontaminate all surfaces and equipment. Dispose of waste
according to institutional guidelines.

Experimental Protocols
4.1. Preparation of Stock Solutions

« Equilibrate the vial of Ingol 7,8,12-triacetate 3-phenylacetate to room temperature before

opening.

e Add the desired volume of solvent (e.g., DMSO) to the vial to achieve the target

concentration.
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» Vortex or sonicate the solution until the compound is fully dissolved.
o Store the stock solution at -20°C in tightly sealed, light-resistant vials.

4.2. General Cell Culture Protocol

Thaw the aliquoted stock solution at room temperature.

Dilute the stock solution to the desired final concentration in cell culture medium.

Add the diluted compound to the cell culture plates.

Incubate the cells for the desired period.

Perform the relevant cellular assays.

Visualizations

Logical Workflow for Handling Ingol 7,8,12-triacetate 3-phenylacetate
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Caption: Workflow for receiving, storing, and using the compound.
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Decision Tree for Storage Conditions

Gntended Use Duration?)

Long-term
Long-term (> 1 month) Short-term (< 1 month)

( ) ( )

Cell Membrane

. . Ingol 7,8,12-triacetate
(Receptor Tyrosine Klnase) 3-phenylacetate

Activates //Inhibits
7

Activates

Downstream Effectors
(e.g., mTOR, GSK3p)

< >

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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